5-(2,6-Dichlorophenyl)cyclohexane-1,3-dione
Cat. No. B1349418
M. Wt: 257.11 g/mol
InChI Key: XFSFQUOJDRNZIT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06350749B1
Procedure details
A mixture of 5-(2,6-dichlorophenyl)cyclohexane-1,3-dione (1.8 g) and ammonium acetate (1.7 g) in ethanol (20 ml) was refluxed for 60 hours, and the reaction solution was concentrated under reduced pressure. To the residue were added ethyl acetate (80 ml) and water (20 ml), and the mixture was shaken and separated. The ethyl acetate layer was washed with water (10 ml, thrice) and concentrated under reduced pressure. To the residue was added ethyl acetate (8 ml) to precipitate crystals, which were filtered and dried to give 1-amino-5-(2,6-dichlorophenyl)cyclohexen-3-one (1.43 g) as pale yellow crystals.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[CH:6][CH:5]=[C:4]([Cl:8])[C:3]=1[CH:9]1[CH2:14][C:13](=O)[CH2:12][C:11](=[O:16])[CH2:10]1.C([O-])(=O)C.[NH4+:21]>C(O)C>[NH2:21][C:13]1[CH2:14][CH:9]([C:3]2[C:2]([Cl:1])=[CH:7][CH:6]=[CH:5][C:4]=2[Cl:8])[CH2:10][C:11](=[O:16])[CH:12]=1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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1.8 g
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Type
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reactant
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Smiles
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ClC1=C(C(=CC=C1)Cl)C1CC(CC(C1)=O)=O
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Name
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Quantity
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1.7 g
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Type
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reactant
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Smiles
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C(C)(=O)[O-].[NH4+]
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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the mixture was shaken
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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was refluxed for 60 hours
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Duration
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60 h
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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the reaction solution was concentrated under reduced pressure
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ADDITION
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Type
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ADDITION
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Details
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To the residue were added ethyl acetate (80 ml) and water (20 ml)
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CUSTOM
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Type
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CUSTOM
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|
Details
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separated
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WASH
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Type
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WASH
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Details
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The ethyl acetate layer was washed with water (10 ml, thrice)
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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ADDITION
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Type
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ADDITION
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|
Details
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To the residue was added ethyl acetate (8 ml)
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CUSTOM
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Type
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CUSTOM
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|
Details
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to precipitate crystals, which
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FILTRATION
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Type
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FILTRATION
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|
Details
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were filtered
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CUSTOM
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Type
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CUSTOM
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|
Details
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dried
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Outcomes
Product
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Name
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|
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Type
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product
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|
Smiles
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NC1=CC(CC(C1)C1=C(C=CC=C1Cl)Cl)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.43 g | |
| YIELD: CALCULATEDPERCENTYIELD | 79.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
